Cas no 124-83-4 ((1R,3S)-Camphoric Acid)

• Product Name: (1R,3S)-Camphoric Acid
• CAS No: 124-83-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00067081
• CID: 36140
• PubChem ID: 101807
• Update Time: 2025-05-21

(1R,3S)-Camphoric Acid Chemical and Physical Properties

Names and Identifiers

• D(+)-Camphoric acid
• (1R,3S)-(+)-Camphoric acid
• 1,2,2-Trimethyl-1,3-cyclopentandicarbonsaeure
• D-(+)-Camphoric acid
• (+)-Camphoric Acid
• (1R,3S)-1,2,2-Trimethylcyclopentane-1,3-dicarboxylic acid
• (1R,3S)-Camphoric Acid
• (1RS,3SR)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
• D-Camphoric Acid
• DL-CAMPHORIC ACID
• (+)-(1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
• (+)-CAMPHOR
• (+)-CAMPHORIC ACID,NATURAL
• (+)-cis-1,2,2-trimethyl-1,3-cyclopentanedicarboxylic acid
• (+)-cis-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
• (1R)-cis-Camphoric acid
• D-(+)-Camphoric
• D-caMphor acid
• Dextro-camphoric acid
• (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedicarboxylic acid
• D(+)-Camphoric acid,99%
• (+)-CAMPHORIC ACID, NATURAL
• NSC 174634
• UNII-32K0C7JGCJ
• STR02800
• 32K0C7JGCJ
• CAMPHORIC ACID, (+/-)-
• AKOS015960508
• 124-83-4
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1R,3S)-rel-
• cis-1,2,2-Trimethylcyclopentane-1,3-dicarboxylicacid
• EN300-1091741
• Camphoric acid [USP]
• LSPHULWDVZXLIL-LDWIPMOCSA-N
• AC1029
• NS00041392
• EINECS 204-715-0
• CAMPHORIC ACID [MI]
• dextrocamphoric acid
• CS-W015618
• (+-)-1,2,2-Trimethyl-1,3-cyclopentandicarbonsaeure
• Levocarnitine Impurity B
• AI3-18160
• D-CamphersA currencyure
• AC-11594
• Camphoric acid, dl-
• CAMPHORIC ACID, D-
• 1,2,2-Trimethyl-1,3-cyclopentanedicarboxylic acid, (1R-cis)-
• W77RM1CSD5
• CAMPHORIC ACID D-FORM
• Camphoricum Acidum
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, cis-
• 1,2,2-TRIMETHYL-1,3-CYCLOPENTANECARBOXYLIC ACID
• DTXSID301021163
• Camphoric acid, (+)-
• SCHEMBL52395
• UNII-W77RM1CSD5
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1R-cis)-
• AC-19818
• CAMPHORIC ACID 1-METHYL ESTER
• 17839-62-2
• DTXSID60883316
• (1R,3S)-(+)-Camphoric acid, 99%
• CAMPHORIC ACID [WHO-DD]
• CAMPHORIC ACID D-FORM [MI]
• (?)-Camphoric acid
• NSC-60219
• EINECS 226-404-9
• CHEBI:172083
• (+-)-Camphersaeure
• MFCD00001375
• CAMPHORICUM ACIDUM [HPUS]
• 5394-83-2
• (+)-(1R,3S)-camphoric acid
• d-Camphersaure
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1R,3S)-
• DL-Camphoric Acid; (1RS,3SR)-1,2,2-Trimethylcyclopentane-1,3-dicarboxylic Acid; Levocarnitine Imp. B (EP)

• MDL： MFCD00067081
• Inchi： 1S/C10H16O4/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t6-,10+/m1/s1
• InChI Key： LSPHULWDVZXLIL-LDWIPMOCSA-N
• SMILES： OC([C@]1(C)CC[C@H](C(=O)O)C1(C)C)=O
• BRN： 2050204

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 2.6
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1860
• Melting Point: 181.0 to 188.0 deg-C
• Boiling Point: 312℃ at 760 mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.4459 (estimate)
• Water Partition Coefficient: 0.8 g/100 mL
• PSA: 74.60000
• LogP: 1.59810
• Merck: 1733
• Specific Rotation: 46.5 º (c=10, C2H5OH)
• FEMA: 2158
• Optical Activity: [α]20/D 46°, c = 1 in ethanol
• Solubility: Slightly soluble in cold water, soluble in hot water, ethanol, ether, chloroform and glycerol, insoluble in chloroform
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(1R,3S)-Camphoric Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on (1R,3S)-Camphoric Acid

Exploring the Versatility of (1R,3S)-Camphoric Acid (CAS No. 124-83-4): Properties, Applications, and Innovations

(1R,3S)-Camphoric Acid (CAS No. 124-83-4), a naturally occurring chiral dicarboxylic acid derived from camphor, has garnered significant attention in pharmaceutical, cosmetic, and material science industries. Its unique stereochemistry and functional groups make it a valuable intermediate in organic synthesis. Recent studies highlight its potential in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly alternatives. Researchers are particularly interested in its role as a chiral building block for asymmetric synthesis, a hot topic in drug development.

The compound's physicochemical properties—such as its crystalline structure, solubility in polar solvents, and thermal stability—make it suitable for diverse applications. In the pharmaceutical sector, (1R,3S)-Camphoric Acid is explored for its potential as a drug delivery enhancer, leveraging its biocompatibility. Meanwhile, the cosmetic industry values its mild exfoliating and antioxidant properties, often incorporating it into anti-aging formulations. These applications resonate with current consumer demands for clean-label ingredients and multifunctional actives.

From an industrial perspective, 124-83-4 is gaining traction as a precursor for biodegradable polymers, addressing the urgent need for plastic alternatives. Its derivatization into esters and salts further expands its utility in coatings and adhesives. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards such as REACH and FDA guidelines. These aspects are frequently searched by professionals seeking analytical methods or regulatory compliance data.

Innovations in enzymatic resolution and catalytic asymmetric synthesis have improved the cost-efficiency of producing high-purity (1R,3S)-Camphoric Acid. Such advancements are pivotal for scaling production while minimizing environmental impact, a key concern in circular economy discussions. Additionally, its role in metal-organic frameworks (MOFs) for gas storage exemplifies its relevance in cutting-edge material science.

For researchers and manufacturers, understanding the structure-activity relationship of this compound is essential. Computational modeling and QSAR studies are increasingly used to predict its behavior in complex systems. As interest grows in personalized medicine and smart materials, 124-83-4 continues to emerge as a compound of strategic importance, bridging traditional chemistry with modern technological demands.